Cas no 106052-24-8 (Phosphonic acid,(3-acetylphenyl)-, diethyl ester (9CI))
106052-24-8 structure
Product Name:Phosphonic acid,(3-acetylphenyl)-, diethyl ester (9CI)
CAS No:106052-24-8
MF:C12H17O4P
MW:256.234744787216
CID:126988
PubChem ID:13583242
Update Time:2025-04-18
Phosphonic acid,(3-acetylphenyl)-, diethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,(3-acetylphenyl)-, diethyl ester (9CI)
- (3-ACETYL-PHENYL)-PHOSPHONIC ACID DIETHYL ESTER
- 1-(3-diethoxyphosphorylphenyl)ethanone
- DTXSID50544348
- diethyl (3-acetylphenyl)phosphonate
- 106052-24-8
- DIETHYL 3-ACETYLPHENYLPHOSPHONATE
-
- Inchi： 1S/C12H17O4P/c1-4-15-17(14,16-5-2)12-8-6-7-11(9-12)10(3)13/h6-9H,4-5H2,1-3H3
- InChI Key： WMSYKEIUGKWBQW-UHFFFAOYSA-N
- SMILES： P(C1C=CC=C(C(C)=O)C=1)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 256.08600
- Monoisotopic Mass: 256.08644602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 62.41000
- LogP: 2.78060
Phosphonic acid,(3-acetylphenyl)-, diethyl ester (9CI) Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Phosphonic acid,(3-acetylphenyl)-, diethyl ester (9CI) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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